
Early Studies on the Sedative Effects of
Chloralodol: A Technical Review

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Chloralodol

CAS No.: 3563-58-4

Cat. No.: B1668634

Get Quote

Foreword: Direct early experimental and clinical data on Chloralodol is exceedingly scarce in

published literature. Chloralodol, also known as chlorhexadol, was developed as a derivative

of chloral hydrate. Its therapeutic action is contingent on its metabolic conversion to

trichloroethanol, the same primary active metabolite responsible for the sedative-hypnotic

effects of chloral hydrate. Consequently, this technical guide synthesizes information from early

studies on chloral hydrate to provide a comprehensive understanding of the likely sedative

profile and experimental evaluation of Chloralodol during its initial period of use.

Introduction to Chloralodol
Chloralodol (2-methyl-4-(2,2,2-trichloro-1-hydroxyethoxy)-2-pentanol) is a sedative and

hypnotic agent. It was designed as a pro-drug of chloral hydrate with the intention of improving

tolerability by reducing gastric irritation, a common side effect of chloral hydrate. The gradual

hydrolysis of Chloralodol in the body releases the active compound, which was thought to

provide a smoother onset of action.
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The sedative and hypnotic effects of Chloralodol are not inherent to the molecule itself but are

realized after its metabolic breakdown. The primary mechanism involves the enzymatic

conversion of Chloralodol to trichloroethanol, a central nervous system depressant.

Metabolic Conversion
Chloralodol is metabolized in the liver and red blood cells by alcohol dehydrogenase and

other enzymes. This process yields trichloroethanol, which is the principal active metabolite.

Trichloroethanol is further metabolized to trichloroacetic acid, another significant metabolite,

before eventual elimination. The sedative effects are primarily attributed to trichloroethanol,

which enhances the activity of the GABA-A receptor, the main inhibitory neurotransmitter in the

brain. This potentiation of GABAergic neurotransmission leads to a decrease in neuronal

excitability, resulting in sedation and hypnosis.
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Early Clinical Evaluation Workflow

Patient Selection
(e.g., Insomnia, Agitation)

Baseline Observation
(Several Nights, No Drug)

Drug Administration
(Oral, Titrated Dose)

Observation of Effects
(Time to Sleep, Duration, Quality)

Morning Evaluation
(State upon Waking, Side Effects)

Data Recording
(Patient Chart, Nursing Notes)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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